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Compound of Interest

Compound Name: Isonicotinic anhydride

Cat. No.: B179270

Introduction

Isonicotinic anhydride (CAS No: 7082-71-5, Molecular Formula: C12HsN20s3) is a chemical
intermediate primarily utilized in laboratory settings for chemical synthesis.[1][2] As with any
reactive chemical, a thorough understanding of its safety profile is paramount for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate potential
risks. This guide provides a comprehensive overview of the safety data for isonicotinic
anhydride, focusing on its physicochemical properties, hazards, handling procedures, and
emergency responses, compiled from available Safety Data Sheets (SDS).

Chemical Identification and Physical Properties

Isonicotinic anhydride is an off-white to beige-brownish crystalline powder.[3][4] A summary
of its key quantitative physical and chemical properties is presented below.
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Property Value Source
Molecular Weight 228.20 g/mol [11[5]16]
Molecular Formula C12HsN203 [1][5][6]
CAS Number 7082-71-5 [1][5][6]
EC Number 230-382-6 [1]6]

Physical Form

Solid, Crystalline Powder

[3]14]1(6]

Melting Point 113-116 °C [6]
Boiling Point ~370.01 °C (estimate) [4]
Density ~1.2958 (estimate) [4]
Soluble in water, but reacts
Solubility violently. Persistence is
unlikely.[1]
Flash Point Not applicable [6]

Hazard Identification and GHS Classification

Isonicotinic anhydride is classified as a hazardous substance. The primary hazards are

severe skin corrosion and eye damage.[1][2] A critical characteristic is its violent reaction with

water.[1][2]
Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation.
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Note: Some sources classify it as Skin Irritation Category 2 and Eye Irritation Category 2.[3][5]
However, the more severe classification of Category 1B for skin corrosion is also reported and

should be considered for risk assessment.[1]

The Globally Harmonized System (GHS) label elements provide a quick visual and textual

reference to the main hazards.

4 GHS Label Elements for Isonicotinic Anhydride

4 Hazard Information

H314: Causes severe skin burns and eye damage.
Hazard Statements | EUHO014: Reacts violently with water.
H335: May cause respiratory irritation.

Signal Word:
Danger
\- J

Working with
Isonicotinic Anhydride

Primary Control:
Engineering Controls

Use in a Fume Hood Eye/Face Protection Hand Protection Skin & Body Protection Respiratory Protection
or Well-Ventilated Area (Chemical Safety Goggles / Face Shield) (Protective Gloves) (Appropriate Protective Clothing) (If ventilation is inadequate)

Secondary Control:
Personal Protective Equipment (PPE)
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Skin Contact Eye Contact Ingestion Inhalation

Immediately wash off with soap Rinse immediately with plenty of water,
BRGNS and plenty of water. also under eyelids, for at least 15 mins.
A4 A
emove contact lenses,
if present and easy to do.

q p o n o Remove all contaminated
(clusterﬁskm) Gluster7w9 Glusteungesnorg (clusnerﬁunhalanor) ( clothing and shoes. )

Rinse mouth.

Do NOT induce vomiting.

Drink plenty of water
If possible, drink milk afterwards.

Remove to fresh air.

If not breathing,
give artificial respiration.

Get immediate medical attention.

Immediately call a POISON CENTER
t

Call a physician immediately.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Isonicotinic
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179270#isonicotinic-anhydride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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